Cas no 1247706-87-1 (4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine)
4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine
- Z1925944096
- 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine
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- Inchi: 1S/C8H11F3N2O/c1-4(2)3-5-6(8(9,10)11)13-14-7(5)12/h4H,3,12H2,1-2H3
- InChI Key: QCZNTACGHZQNFB-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(N)ON=1)CC(C)C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- XLogP3: 2.5
- Topological Polar Surface Area: 52
4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M325473-5mg |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M325473-10mg |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M325473-50mg |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 50mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-190588-1.0g |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-190588-0.05g |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 90% | 0.05g |
$273.0 | 2023-09-18 | |
| Enamine | EN300-190588-0.1g |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 90% | 0.1g |
$407.0 | 2023-09-18 | |
| Enamine | EN300-190588-0.25g |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 90% | 0.25g |
$579.0 | 2023-09-18 | |
| Enamine | EN300-190588-0.5g |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 90% | 0.5g |
$914.0 | 2023-09-18 | |
| Enamine | EN300-190588-1g |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 90% | 1g |
$1172.0 | 2023-09-18 | |
| Enamine | EN300-190588-2.5g |
4-(2-methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine |
1247706-87-1 | 90% | 2.5g |
$2295.0 | 2023-09-18 |
4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine
Introduction to 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine (CAS No. 1247706-87-1)
4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1247706-87-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a trifluoromethyl group and an oxazol ring system imparts distinct chemical properties that make it a valuable scaffold for drug discovery.
The molecular structure of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine consists of a five-membered heterocyclic ring containing an oxygen atom, with substituents that enhance its reactivity and biological efficacy. The trifluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic properties of molecules, including increasing lipophilicity and metabolic stability. This feature is particularly advantageous in the design of drugs that require prolonged circulation times and resistance to enzymatic degradation.
In recent years, there has been a growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and antiviral properties, making them promising candidates for therapeutic applications. The compound 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine, with its unique substitution pattern, represents a novel derivative that could potentially offer enhanced biological activity compared to its parent compounds.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The combination of the trifluoromethyl group and the oxazol ring system provides a versatile framework that can be modified to target specific biological pathways. Recent studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved binding affinity to biological targets, which can translate into more effective therapeutic outcomes.
The synthesis of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylpropyl side chain and the trifluoromethyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is crucial for both academic research and industrial applications.
Evaluation of the pharmacological properties of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine has revealed promising results in preclinical studies. The compound has shown potential activity against various disease targets, including enzymes involved in cancer metabolism and inflammatory responses. These findings are particularly exciting as they suggest that this molecule could be developed into a therapeutic agent with broad applications.
The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been instrumental in understanding how the structural features of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine influence its interactions with biological targets. By simulating these interactions, researchers can predict the compound's behavior in vivo and optimize its design for maximum efficacy.
In conclusion, 4-(2-Methylpropyl)-3-(trifluoromethyl)-1,2-oxazol-5-amine (CAS No. 1247706-87-1) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the discovery of new therapies that address unmet medical needs.
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